![molecular formula C8H6N2O3 B1381987 5-Cyano-3-methyl-6-oxo-1,6-dihydropyridine-2-carboxylic acid CAS No. 1367865-25-5](/img/structure/B1381987.png)
5-Cyano-3-methyl-6-oxo-1,6-dihydropyridine-2-carboxylic acid
Overview
Description
5-Cyano-3-methyl-6-oxo-1,6-dihydropyridine-2-carboxylic acid is a chemical compound with the CAS Number: 1367865-25-5 . It has a molecular weight of 178.15 . The IUPAC name for this compound is 5-cyano-3-methyl-6-oxo-1,6-dihydro-2-pyridinecarboxylic acid .
Molecular Structure Analysis
The Inchi Code for this compound is 1S/C8H6N2O3/c1-4-2-5(3-9)7(11)10-6(4)8(12)13/h2H,1H3,(H,10,11)(H,12,13) . This code provides a specific string of characters that represent the 2D structure of the molecule.Physical And Chemical Properties Analysis
The compound is a powder at room temperature . Unfortunately, other physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the search results.Scientific Research Applications
Medical Research
The compound has been identified as a potential inhibitor of human uridine phosphorylase-1 (hUP1), an enzyme that regulates the cellular concentration of uridine, a natural pyrimidine nucleoside involved in processes like RNA synthesis .
Pharmaceutical Testing
It is used for pharmaceutical testing as a high-quality reference standard to ensure accurate results .
Drug Development
Derivatives of this compound have been explored as novel xanthine oxidase inhibitors, which are important for the treatment of hyperuricemia-associated diseases .
Organic Synthesis
Mechanism of Action
Target of Action
The primary target of the compound 5-Cyano-3-methyl-6-oxo-1,6-dihydropyridine-2-carboxylic acid is the human uridine phosphorylase-1 (hUP1) enzyme . This enzyme plays a crucial role in controlling the cell concentration of uridine (Urd), a natural pyrimidine nucleoside involved in cellular processes such as RNA synthesis .
Mode of Action
5-Cyano-3-methyl-6-oxo-1,6-dihydropyridine-2-carboxylic acid acts as a potent inhibitor of the hUP1 enzyme . It interferes with the reversible phosphorolysis of uridine (Urd) to uracil and ribose-1-phosphate in the presence of inorganic phosphate, using the pyrimidine salvage pathway . This inhibition disrupts the normal function of the hUP1 enzyme, leading to changes in the cell concentration of uridine.
Biochemical Pathways
The inhibition of hUP1 by 5-Cyano-3-methyl-6-oxo-1,6-dihydropyridine-2-carboxylic acid affects the pyrimidine salvage pathway . This pathway is responsible for the recycling of pyrimidines, including uridine, to be reused by the cell. The disruption of this pathway leads to an increase in the levels of intracellular uridine .
Result of Action
The inhibition of hUP1 by 5-Cyano-3-methyl-6-oxo-1,6-dihydropyridine-2-carboxylic acid leads to a decrease in cell proliferation, mainly through cell cycle arrest and senescence . This results in an increase in the levels of intracellular uridine and a reduction in cell proliferation during chronic treatment .
Safety and Hazards
The compound has been classified under the GHS07 hazard pictogram . The hazard statements associated with it are H302, H312, H315, H319, H332, and H335 . These codes represent various hazards like harmful if swallowed (H302), harmful in contact with skin (H312), causes skin irritation (H315), causes serious eye irritation (H319), harmful if inhaled (H332), and may cause respiratory irritation (H335) .
properties
IUPAC Name |
5-cyano-3-methyl-6-oxo-1H-pyridine-2-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O3/c1-4-2-5(3-9)7(11)10-6(4)8(12)13/h2H,1H3,(H,10,11)(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJUKXXVTUWJFGI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(NC(=O)C(=C1)C#N)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.